Cas no 20494-84-2 (2,2-Dimethylphenalene-1,3-dione)
20494-84-2 structure
Product Name:2,2-Dimethylphenalene-1,3-dione
CAS No:20494-84-2
MF:C15H12O2
MW:224.254584312439
CID:2840630
PubChem ID:11117688
Update Time:2025-04-21
2,2-Dimethylphenalene-1,3-dione Chemical and Physical Properties
Names and Identifiers
-
- BDBM50426847
- CHEMBL2323368
- DTXSID10455845
- 20494-84-2
- 2,2-Dimethylphenalene-1,3-dione
-
- Inchi： 1S/C15H12O2/c1-15(2)13(16)10-7-3-5-9-6-4-8-11(12(9)10)14(15)17/h3-8H,1-2H3
- InChI Key： AYWMGPVWKRJKOT-UHFFFAOYSA-N
- SMILES： O=C1C2=CC=CC3=CC=CC(C(C1(C)C)=O)=C23
Computed Properties
- Exact Mass: 224.083729621g/mol
- Monoisotopic Mass: 224.083729621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 337
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 34.1Ų
2,2-Dimethylphenalene-1,3-dione Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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